![molecular formula C7H10N4O2 B1490878 2-Azido-1-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)ethan-1-one CAS No. 2098077-97-3](/img/structure/B1490878.png)
2-Azido-1-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)ethan-1-one
Overview
Description
Scientific Research Applications
Bridged Bicyclic Morpholines as Medicinal Chemistry Building Blocks
A practical synthesis and the significance of 3-oxa-6-azabicyclo[3.1.1]heptane hydrotosylate, a novel morpholine-based building block, has been highlighted. This compound is of interest due to its structural similarity to morpholine, making it a valuable isostere for medicinal chemistry research. Its synthesis from inexpensive starting materials through straightforward chemistry underlines its accessibility for drug discovery applications (Walker, Eklov, & Bedore, 2012).
Nitroxyl Radical/Hydroxylamine Frameworks in Oxidation Catalysis
The compound's structural framework is related to hydroxylamines like 8-Azabicyclo[3.2.1]octan-8-ol and 7-azabicyclo[2.2.1]heptan-7-ol, which have been identified as efficient catalysts for the aerobic oxidation of alcohols. These findings indicate the utility of similar bicyclic structures in developing new catalysts for chemical synthesis, utilizing molecular oxygen from air at ambient temperatures (Toda et al., 2023).
Conformational and Charge Distribution Studies
Research on structurally related bicyclic β-lactams has provided insights into the conformation and charge distribution, important for understanding the structure-activity relationships, especially in the context of β-lactamase inhibitor capability. This kind of research is crucial for the design of new antibiotics and inhibitors based on bicyclic structures (Fernández, Carballiera, & Ríos, 1992).
Application in Synthesis of Chiral Ring Systems
Another application includes the synthesis of chiral 7-oxa-2-azabicyclo[2.2.1]heptane and 8-oxa-6-azabicyclo[3.2.1]octane ring systems from carbohydrates. This methodology utilizes intramolecular hydrogen abstraction promoted by N-radicals, showcasing the potential for producing novel chiral structures from readily available materials (Francisco, Herrera, & Suárez, 2000).
Stereocontrolled Synthesis for Drug Design
The stereocontrolled synthesis of related structures, such as 1-azabicyclo[4.1.0]heptanes, has been applied to create trans-2,6-disubstituted piperidines. Such methodologies are valuable for generating compounds with specific stereochemical configurations, critical for drug design and development (Wynne, Clarkson, & Shipman, 2008).
properties
IUPAC Name |
2-azido-1-(3-oxa-6-azabicyclo[3.1.1]heptan-6-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N4O2/c8-10-9-2-7(12)11-5-1-6(11)4-13-3-5/h5-6H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ODDBNHSBJPGYGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2COCC1N2C(=O)CN=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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